3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-3-[(2-phenoxyacetyl)amino]benzamide
• InChI: InChI=1S/C20H22N2O4/c23-19(14-26-17-8-2-1-3-9-17)22-16-7-4-6-15(12-16)20(24)21-13-18-10-5-11-25-18/h1-4,6-9,12,18H,5,10-11,13-14H2,(H,21,24)(H,22,23)
• InChI Key: TWVFUOMZWDXCNT-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3

Description

3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as PHF, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This is thought to be due to its ability to inhibit the activity of certain enzymes involved in cell growth and division.
Biochemical and Physiological Effects:
3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division, as well as to induce apoptosis in cancer cells. Additionally, 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide for lab experiments is its potent antitumor activity, which makes it a valuable tool for cancer research. Additionally, 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to have a wide range of biochemical and physiological effects, making it a versatile compound for use in various research applications. However, one of the limitations of 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research involving 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One area of research could be the development of new cancer therapies based on the compound's potent antitumor activity. Additionally, 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide could be further studied for its potential applications in pain management, as well as for its anti-inflammatory effects. Finally, the synthesis method for 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide could be optimized to make it easier to produce in large quantities, which would make it more accessible for researchers.

Synthesis Methods

3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can be synthesized through a multistep process involving several chemical reactions. The first step involves the synthesis of 3-nitrobenzoic acid, which is then converted into 3-aminobenzoic acid. The next step involves the reaction of 3-aminobenzoic acid with phenoxyacetic acid to form a phenoxyacetyl derivative. This derivative is then reacted with tetrahydro-2-furanylmethylamine to form 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.

Scientific Research Applications

3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer research. 3-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to have potent antitumor activity, making it a potential candidate for the development of new cancer therapies.